Urea, N,N-dimethyl-N'-(5-methyl-3-isoxazolyl)-
Cat. No. B8787529
M. Wt: 169.18 g/mol
InChI Key: AXRUPDNSMDFUHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:8][N:9]([C:10](=[O:11])[Cl:12])[CH3:13].[NH2:1][c:2]1[n:3][o:4][c:5]([CH3:7])[cH:6]1.[cH:14]1[cH:15][cH:16][n:17][cH:18][cH:19]1>>[NH:1]([c:2]1[n:3][o:4][c:5]([CH3:7])[cH:6]1)[C:10]([N:9]([CH3:8])[CH3:13])=[O:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(N)no1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccncc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cc(NC(=O)N(C)C)no1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
